Cas no 1313189-32-0 (2-(5-methylthiophen-3-yl)ethan-1-ol)
2-(5-methylthiophen-3-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-(5-methylthiophen-3-yl)ethanol
- 3-Thiopheneethanol, 5-methyl-
- 2-(5-Methylthiophen-3-yl)ethan-1-ol
- 2-(5-methylthiophen-3-yl)ethan-1-o
- 2-(5-methylthiophen-3-yl)ethan-1-ol
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- MDL: MFCD21126039
- Inchi: 1S/C7H10OS/c1-6-4-7(2-3-8)5-9-6/h4-5,8H,2-3H2,1H3
- InChI Key: LQICZTCPTFVKIV-UHFFFAOYSA-N
- SMILES: C1SC(C)=CC=1CCO
Computed Properties
- Exact Mass: 142.04523611g/mol
- Monoisotopic Mass: 142.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 48.5Ų
2-(5-methylthiophen-3-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-211265-0.05g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 0.05g |
$202.0 | 2023-09-16 | |
| Enamine | EN300-211265-0.1g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 0.1g |
$301.0 | 2023-09-16 | |
| Enamine | EN300-211265-0.25g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 0.25g |
$431.0 | 2023-09-16 | |
| Enamine | EN300-211265-0.5g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 0.5g |
$679.0 | 2023-09-16 | |
| Enamine | EN300-211265-1.0g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 1g |
$871.0 | 2023-05-31 | |
| Enamine | EN300-211265-2.5g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 2.5g |
$1707.0 | 2023-09-16 | |
| Enamine | EN300-211265-5.0g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 5g |
$2525.0 | 2023-05-31 | |
| Enamine | EN300-211265-10.0g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 10g |
$3746.0 | 2023-05-31 | |
| Enamine | EN300-211265-1g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 1g |
$871.0 | 2023-09-16 | |
| Enamine | EN300-211265-5g |
2-(5-methylthiophen-3-yl)ethan-1-ol |
1313189-32-0 | 95% | 5g |
$2525.0 | 2023-09-16 |
2-(5-methylthiophen-3-yl)ethan-1-ol Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2-(5-methylthiophen-3-yl)ethan-1-ol
2-(5-Methylthiophen-3-yl)ethan-1-ol: A Comprehensive Overview
2-(5-Methylthiophen-3-yl)ethan-1-ol, also known by its CAS number 1313189-32-0, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule, characterized by its unique structure featuring a thiophene ring substituted with a methyl group and an ethanolic hydroxyl group, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in drug discovery, material synthesis, and as a precursor for advanced organic compounds.
The structural elucidation of 2-(5-Methylthiophen-3-yl)ethan-1-ol reveals a thiophene ring system with a methyl substituent at the 5-position and an ethanolic group attached at the 3-position. This arrangement imparts unique electronic properties to the molecule, making it a valuable component in the design of functional materials. The thiophene moiety, known for its aromaticity and conjugation capabilities, plays a pivotal role in determining the compound's reactivity and stability. Recent research has explored the use of this compound as a building block for constructing advanced materials such as conductive polymers and organic semiconductors.
In terms of synthesis, 2-(5-Methylthiophen-3-yl)ethan-1-ol can be prepared through various methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of 5-methylthiophene derivatives with appropriate alcohols under catalytic conditions. These methods have been optimized to enhance yield and purity, ensuring that the compound meets the high standards required for industrial applications.
The physical properties of 2-(5-Methylthiophen-3-yl)ethan-1-ol are equally intriguing. Its solubility in polar solvents and moderate melting point make it suitable for use in diverse chemical processes. Recent studies have also examined its thermal stability, revealing that it retains its structural integrity under moderate heating conditions, which is advantageous for applications involving thermal treatments.
In terms of applications, 2-(5-Methylthiophen-3-yl)ethan-1-ol has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, in the field of materials science, this compound has been employed as a precursor for synthesizing advanced polymers with tailored electronic properties.
The latest research on 2-(5-Methylthiophen-3-yl)ethan-1ol has focused on understanding its interaction with biological systems. Studies have demonstrated that it exhibits selective binding to certain proteins, suggesting its potential as a lead compound in drug discovery efforts. Furthermore, investigations into its environmental impact have revealed that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint.
In conclusion, 2-(5-Methylthiophen - 3 - yl)ethan - 1 - ol, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its role as a key intermediate in chemical synthesis and its potential applications across multiple industries underscore its importance in contemporary chemistry. As research progresses, new insights into this compound's capabilities are expected to emerge, further cementing its position as a valuable tool in scientific advancement.
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